Cas no 7722-88-5 (Sodium Pyrophosphate)

• Product Name: Sodium Pyrophosphate
• CAS No: 7722-88-5
• MF: Na₄O₇P₂
• MW: 265.902405738831
• MDL: MFCD00003513
• CID: 47711
• PubChem ID: 24403
• Update Time: 2025-06-25

Sodium Pyrophosphate Chemical and Physical Properties

Names and Identifiers

• Sodium pyrophosphate anhydrous
• DECAHYDRATE TETRASODIUM PYROPHOSPHATE
• DIPHOSPHORIC ACID TETRASODIUM SALT
• DIPHOSPHORIC ACID, TETRASODIUM SALT, DECAHYDRATE
• PYROPHOSPHATE INORGANIC
• SODIUM DIPHOSPHATE
• SODIUM DIPHOSPHATE DECAHYDRATE
• SODIUM DIPHOSPHATE TETRABASIC DECAHYDRATE
• SODIUM PYROPHOSPHATE
• SODIUM PYROPHOSPHATE, 10-HYDRATE
• SODIUM PYROPHOSPHATE DECAHYDRATE
• SODIUM PYROPHOSPHATE TETRABASIC DECAHYDRATE
• SODIUM TETRAPYROPHOSPHATE
• TETRA-SODIUM DIPHOSPHATE
• TETRA-SODIUM DIPHOSPHATE-10-HYDRATE
• TETRA-SODIUM DIPHOSPHATE DECAHYDRATE
• TETRASODIUM PYROPHOSPHATE
• TETRASODIUM PYROPHOSPHATE DECAHYDRATE
• TSPP
• TSPP DECAHYDRATE
• 2-[3-(S)-[3-(2-(7-CHLORO-2-QUINOLINYL)ETHENYL)PHENYL]-3-HYDROXYPROPYL]PHENYL-2-PROPANOL
• SODIUM PYROPHOSPHATE ANHYDROUS GR
• Sodium pyrophosphate(V)
• SPP
• ACS
• Sodium pyrophosphate, anhydrous, tech.
• Pyrophosphoric acid tetrasodium salt
• Phosphotex
• Tetrasodium diphosphate
• Victor TSPP
• Diphosphoric acid, tetrasodium salt
• Caswell No. 847
• Natrium pyrophosphat
• Sodium pyrophosphate [USAN]
• Sodium diphosphate, anhydrous
• Natrium pyrophosphat [German]
• Sodium phosphate (Na4P2O7)
• Sodium pyrophosphate tetrabasic
• Sodium diphosphate (Na4P2O7)
• Sodium pyrophosphate, tetrabasic
• Tetranatriumpyr
• Sodium Pyrophosphate Solution
• Tetranatriumpyrophosphat [German]
• Sodium pyrophosphate (USAN)
• tetrasodium (phosphonooxy)phosphonate
• SODIUM PYROPHOSPHATE [VANDF]
• 7722-88-5
• TETRASODIUM PYROPHOSPHATE (NA4P2O7)
• DTXSID9042465
• SODIUM PYROPHOSPHATE [FCC]
• NCGC00013687-01
• TETRON (DISPERSANT)
• NS00093593
• Q418504
• SODIUM PYROPHOSPHATE [WHO-DD]
• SODIUM PYROPHOSPHATE [II]
• D05873
• tetrasodium;phosphonato phosphate
• AKOS015914004
• Diphosphoric acid, sodium salt (1:4)
• HSDB 854
• SODIUM PYROPHOSPHATE (MART.)
• SODIUM PYROPHOSPHATE [HSDB]
• EINECS 231-767-1
• 1004291-85-3
• SODIUM PYROPHOSPHATE (II)
• EPA Pesticide Chemical Code 076405
• TETRASODIUM PYROPHOSPHATE [MI]
• ACCOLINE 126
• Sodium diphosphate (Na4(P2O7))
• MFCD00003513
• NSC 56751
• E75941
• Tox21_110033
• DTXCID7022465
• SODIUMPYROPHOSPHATE
• AKOS024418778
• Tetrasodium pyrophosphate, anhydride
• EN300-332889
• Na4P2O7
• EC 231-767-1
• tetra sodium pyrophosphate
• Na4O7P2
• Tetrasodium pyrophosphate (anhydrous)
• Tetrasodium pyrophosphate, anhydrous
• E 450
• UNII-O352864B8Z
• TETRASODIUM DIPHOSPHATE (NA4P2O7)
• O352864B8Z
• SODIUM PYROPHOSPHATE [MART.]
• CHEBI:71240
• NSC-56751
• Diphosphoric acid sodium salt
• Sodium pyrophosphate (Na4P2O7)
• DTXCID408842
• Anhydrous tetrasodium pyrophosphate
• Tetrasodium pyrophosphate Anhydrous
• CAS-7722-88-5
• Sodium Pyrophosphate

• MDL： MFCD00003513
• Inchi： 1S/4Na.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
• InChI Key： FQENQNTWSFEDLI-UHFFFAOYSA-J
• SMILES： P(=O)([O-])([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 265.87100
• Monoisotopic Mass: 265.871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• Topological Polar Surface Area: 136A^2
• Isotope Atom Count: 0

Experimental Properties

• Color/Form: White powder
• Density: 2.53 g/mL at 25 °C(lit.)
• Melting Point: 80 °C
• Boiling Point: 93.8 °C
• Flash Point: Nonsense
• Refractive Index: INDEX OF REFRACTION: 1.425
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water. Insoluble in ethyl alcohol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 155.23000
• LogP: 0.94120
• Merck: 14,9240
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, alkaline in aqueous solution, insoluble in alcohol

Sodium Pyrophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-41
• Safety Instruction： S26-S36
• RTECS：UX7350000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium Pyrophosphate

Introduction to Sodium Pyrophosphate (CAS No. 7722-88-5)

Sodium Pyrophosphate, commonly known by its chemical formula SNa₄P₂O₇, is a significant compound in the field of chemistry and pharmaceuticals. This inorganic salt is widely recognized for its applications in various industrial and biological processes. The compound is characterized by its strong ionic properties, which make it highly effective in numerous chemical reactions and formulations. With a CAS number of 7722-88-5, Sodium Pyrophosphate has been extensively studied and utilized across multiple sectors due to its versatility and reliability.

The primary significance of Sodium Pyrophosphate lies in its role as a chelating agent and a stabilizer. Its ability to bind with metal ions makes it invaluable in the prevention of mineral scale formation in industrial processes. Additionally, its application as a food additive helps in controlling the texture and stability of processed foods. The compound's efficacy in these areas has been well-documented, making it a staple in both industrial and consumer product formulations.

In recent years, research into the applications of Sodium Pyrophosphate has expanded significantly, particularly in the realm of pharmaceuticals. Studies have highlighted its potential as an excipient in drug formulations, where it aids in improving the solubility and stability of active pharmaceutical ingredients (APIs). This has opened up new avenues for drug development, particularly for medications that require precise control over their physical properties.

One of the most intriguing aspects of Sodium Pyrophosphate is its interaction with biological systems. Research has demonstrated that this compound can influence various biochemical pathways, making it a subject of interest in therapeutic research. For instance, studies have shown that Sodium Pyrophosphate can modulate calcium signaling, which is crucial for bone health and muscle function. This discovery has sparked further investigation into its potential applications in treating osteoporosis and other bone-related disorders.

The compound's role in nanotechnology is another area that has garnered significant attention. Sodium Pyrophosphate has been explored as a component in the synthesis of nanoparticles, where it acts as a stabilizing agent. These nanoparticles have potential applications in drug delivery systems, imaging agents, and even catalysts for chemical reactions. The ability to control the size and shape of nanoparticles using Sodium Pyrophosphate opens up new possibilities for advanced material science and medicine.

Environmental applications of Sodium Pyrophosphate are also noteworthy. The compound has been used in water treatment processes to prevent scaling and corrosion. Its effectiveness in this context stems from its ability to sequester metal ions that contribute to these issues. Moreover, research is ongoing into its use as a flame retardant, where it can enhance the fire resistance of materials without compromising their structural integrity.

The synthesis of Sodium Pyrophosphate is another area where advancements have been made. Modern synthetic methods have improved the efficiency and purity of the compound, making it more suitable for high-end applications. These methods often involve controlled reactions under specific conditions to ensure optimal yields and minimal impurities. Such improvements are crucial for industries where even trace amounts of contaminants can affect performance.

The future prospects of Sodium Pyrophosphate are promising, with ongoing research suggesting new applications across various fields. In medicine, for example, there is growing interest in using this compound as a therapeutic agent due to its bioactive properties. In materials science, its role as a component in advanced composites and coatings continues to be explored. Additionally, environmental scientists are investigating its potential as a sustainable solution for industrial waste management.

In conclusion, Sodium Pyrophosphate (CAS No. 7722-88-5) is a multifaceted compound with broad applications across multiple industries. Its versatility as a chelating agent, stabilizer, and bioactive substance makes it indispensable in modern chemistry and pharmaceuticals. As research continues to uncover new uses for this compound, its importance is only set to grow, offering innovative solutions to complex challenges.